Cas no 857653-95-3 (1,2,4-Oxadiazole-5-methanol, 3-(4-pyridinyl)-, 5-methanesulfonate)

• Product Name: 1,2,4-Oxadiazole-5-methanol, 3-(4-pyridinyl)-, 5-methanesulfonate
• CAS No: 857653-95-3
• MF: C₉H₉N₃O₄S
• MW: 255.250460386276
• MDL: MFCD31714207
• CID: 5229075
• Update Time: 2026-03-07

1,2,4-Oxadiazole-5-methanol, 3-(4-pyridinyl)-, 5-methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-5-methanol, 3-(4-pyridinyl)-, 5-methanesulfonate

• MDL： MFCD31714207
• Inchi： 1S/C9H9N3O4S/c1-17(13,14)15-6-8-11-9(12-16-8)7-2-4-10-5-3-7/h2-5H,6H2,1H3
• InChI Key： PTCDQAKENWVFPK-UHFFFAOYSA-N
• SMILES： CS(OCC1ON=C(C2C=CN=CC=2)N=1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1,2,4-Oxadiazole-5-methanol, 3-(4-pyridinyl)-, 5-methanesulfonate

Introduction to 1,2,4-Oxadiazole-5-methanol, 3-(4-pyridinyl)-, 5-methanesulfonate (CAS No. 857653-95-3)

1,2,4-Oxadiazole-5-methanol, 3-(4-pyridinyl)-, 5-methanesulfonate (CAS No. 857653-95-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various therapeutic applications.

The core structure of 1,2,4-oxadiazole is a five-membered heterocyclic ring containing two oxygen atoms and one nitrogen atom. The presence of this ring imparts significant stability and reactivity to the molecule. The 3-(4-pyridinyl) substituent adds an aromatic nitrogen-containing ring, which can enhance the compound's interactions with biological targets. The 5-methanesulfonate group further modifies the molecule's physicochemical properties, potentially affecting its solubility and bioavailability.

Recent studies have explored the pharmacological properties of 1,2,4-Oxadiazole-5-methanol, 3-(4-pyridinyl)-, 5-methanesulfonate. One notable area of research is its potential as an anti-inflammatory agent. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 1,2,4-Oxadiazole-5-methanol, 3-(4-pyridinyl)-, 5-methanesulfonate has also been investigated for its antiviral activity. Studies have demonstrated that it can inhibit the replication of several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action appears to involve interference with viral RNA synthesis and protein processing. These findings highlight its potential as a broad-spectrum antiviral agent.

The pharmacokinetic profile of 1,2,4-Oxadiazole-5-methanol, 3-(4-pyridinyl)-, 5-methanesulfonate has been studied in preclinical models. Oral administration of the compound results in rapid absorption and distribution to various tissues. The half-life is moderate, allowing for once-daily dosing regimens in clinical settings. Metabolism primarily occurs via hepatic enzymes, with the major metabolites being excreted in urine.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,2,4-Oxadiazole-5-methanol, 3-(4-pyridinyl)-, 5-methanesulfonate in human subjects. Early phase I trials have shown promising results with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development.

The synthetic route for producing 1,2,4-Oxadiazole-5-methanol, 3-(4-pyridinyl)-, 5-methanesulfonate involves several well-established chemical transformations. The key steps include the formation of the oxadiazole ring from an appropriate precursor followed by functional group modifications to introduce the pyridine and methanesulfonate moieties. Optimization of these synthetic pathways has led to improved yields and purity levels.

In conclusion, 1,2,4-Oxadiazole-5-methanol, 3-(4-pyridinyl)-, 5-methanesulfonate (CAS No. 857653-95-3) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in clinical settings. As our understanding of this compound deepens, it holds great promise for addressing unmet medical needs in various disease areas.